Cas no 300571-89-5 (2-2-(naphthalen-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-2-(naphthalen-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 300571-89-5
• MF: C₂₁H₂₀N₂O₂S
• MW: 364.460703849792
• CID: 5974916
• PubChem ID: 1183177
• Update Time: 2025-06-22

2-2-(naphthalen-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(naphthalen-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(2-(naphthalen-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-2-[[2-(1-naphthalenyl)acetyl]amino]-
• Oprea1_238000
• 2-[2-(naphthalen-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Oprea1_118501
• SR-01000005435
• AKOS002169280
• 2-[(2-naphthalen-1-ylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• SR-01000005435-1
• Z27358422
• 300571-89-5
• F0307-0288

• Inchi： 1S/C21H20N2O2S/c22-20(25)19-16-10-3-4-11-17(16)26-21(19)23-18(24)12-14-8-5-7-13-6-1-2-9-15(13)14/h1-2,5-9H,3-4,10-12H2,(H2,22,25)(H,23,24)
• InChI Key： HHNFKBRSTGIHDQ-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(N)=O)=C(NC(CC1=C3C(C=CC=C3)=CC=C1)=O)S2

Computed Properties

• Exact Mass: 364.12454906g/mol
• Monoisotopic Mass: 364.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 100Ų

Additional information on 2-2-(naphthalen-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Overview of 2-2-(naphthalen-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 300571-89-5)

In the realm of organic chemistry and pharmaceutical research, 2-2-(naphthalen-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 300571-89-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its naphthalene and tetrahydrobenzothiophene moieties, is a subject of interest for researchers exploring novel therapeutic agents and advanced material science. Its molecular architecture, combining aromatic and heterocyclic elements, offers a versatile platform for drug design and chemical synthesis.

The CAS No. 300571-89-5 is often associated with studies focusing on small molecule inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders and inflammatory pathways. Recent trends in scientific literature highlight its relevance in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating specific protein interactions is critical. Additionally, its carboxamide group makes it a candidate for enzyme inhibition, a hot topic in cancer research and metabolic disorder therapeutics.

From a synthetic chemistry perspective, the compound's naphthalen-1-yl subunit contributes to its lipophilicity, enhancing its ability to cross cell membranes—a property highly sought after in drug delivery systems. This aligns with current industry demands for bioavailability optimization, a frequently searched term in pharmacokinetic studies. Researchers are also investigating its potential as a fluorescence probe, leveraging the naphthalene ring's photophysical properties for diagnostic imaging.

The growing interest in sustainable chemistry has spurred explorations into greener synthesis routes for 2-2-(naphthalen-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Questions like "How to reduce solvent waste in heterocyclic compound synthesis?" or "Catalytic methods for amide bond formation" reflect user queries that intersect with this compound's production. Innovations such as microwave-assisted synthesis and flow chemistry are being tested to improve yield and reduce environmental impact.

In material science, the compound's benzothiophene core is being studied for organic electronics, including OLEDs and photovoltaic cells. Its conjugated system and electron-rich nature make it a candidate for charge transport layers, a trending topic in renewable energy discussions. This dual applicability in pharmaceuticals and advanced materials underscores its interdisciplinary importance.

Quality control and analytical characterization of CAS No. 300571-89-5 rely heavily on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and batch consistency—critical factors for regulatory compliance in preclinical development. Searches for "HPLC method development for heterocyclic compounds" or "NMR peak assignment challenges" often relate to this compound's analysis.

Future research directions may explore its structure-activity relationships (SAR) through computational modeling, another high-interest area in drug discovery. Virtual screening and molecular docking studies could unlock new therapeutic targets, while crystallography might reveal solid-state properties relevant to polymorphism—a key concern in formulation science.